Cas no 118-08-1 (Hydrastine)

• Product Name: Hydrastine
• CAS No: 118-08-1
• Molecular Formula: C₂₁H₂₁NO₆
• Molecular Weight: 383.39454
• CID: 160477
• PubChem ID: 197835

Hydrastine Properties

Names and Identifiers

• Hydrastine
• (-)-β-Hydrastine
• (-)-BETA-HYDRASTINE
• 1(3H)-Isobenzofuranone,6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]iso...
• HYDRASTINE FREE BASE CRYSTALLINE
• HYDRASTINE, (-)-B-(P) (AHP Verified)
• HYDRASTINE, (-)-B-(P) (AHP Verified) PrintBack
• (-)-B-HYDIASTINE
• (1R,9S)-β-Hydrastine
• Hydrastine (10 mg)
• HYDRASTINE,(-)-B
• Hydrastinebase
• l-hydrastine
• l-beta-Hydrastine
• HYDRASTINE, (-)-B-
• HYDRASTINE (D-beta-)
• quinolin-5-yl)-
• J-003701
• 1ST157723
• NSC646664
• 60594-55-0
• SPBio_002641
• NSC-757430
• (3S)-6,7-dimethoxy-3-[(5R)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one
• BDBM50027777
• (3S)-6,7-dimethoxy-3-[(5R)-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-isobenzofuran-1-one
• HYDRASTINE (1R 9S)
• 3-((5R)-6-methyl(5,6,7,8-tetrahydro-2H-1,3-dioxoleno[4,5-g]isoquinolin-5-yl))( 3S)-6,7-dimethoxy-3-hydroisobenzofuran-1-one
• HYDRASTINE [USP-RS]
• Prestwick2_000581
• EINECS 204-233-0
• (1R,9S)-(-)-beta-Hydrastine
• NCGC00017326-01
• (+)-B-HYDRASTINEHCL
• (-)-B-Hydrastine
• BRD-K02715688-003-03-5
• HYDRASTINE (CONSTITUENT OF GOLDENSEAL) [DSC]
• HYDRASTINE (USP-RS)
• (1R,9S)-(-)- beta -Hydrastine
• CCG-208523
• Prestwick1_000581
• (-)-
• BSPBio_000422
• (1R,9S)-(-)-.beta.-Hydrastine
• NCGC00258240-01
• HY-B0927
• BPBio1_000466
• CS-4396
• Prestwick0_000581
• 4-27-00-06833 (Beilstein Handbook Reference)
• 6,7-Dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinoline-5-yl)-1(3H)-isobenzo furan
• NSC 757430
• AKOS024282347
• HYDRASTINE [WHO-DD]
• BRN 0098575
• Tox21_200686
• DTXSID9025409
• (-)-Hydrastine
• (S)-6,7-DIMETHOXY-3-(R)-(6-METHYL-5,6,7,8-TETRAHYDRO-(1,3)DIOXOLO(4,5-G)ISOQUINOLIN-5-YL)ISOBENZOFURAN-1(3H)-ONE
• (-)-.BETA.-Hydrastine
• Hydrastine [USP]
• beta-Hydrastine
• Hydrastin
• TNP00262
• Phthalide, 6,7-dimethoxy-3-(5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo(4,5-g)isoquinolin-5-yl)-
• HYDRASTINE [MI]
• Prestwick3_000581
• HMS2092I18
• NCI60_003057
• (1R,9S)-beta-Hydrastine
• HYDRASTINE (CONSTITUENT OF GOLDENSEAL)
• HYDRASTINE (1R, 9S)
• SCHEMBL337253
• (S)-6,7-dimethoxy-3-((R)-6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)isobenzofuran-1(3H)-one
• DTXCID905409
• 8890V3217X
• 118-08-1
• BRD-K02715688-001-01-3
• PHTHALIDE (S)-6,7-DIMETHOXY-3-(R)-(5,6,7,8-TETRAHYDRO-6-METHYL-1,3-DIOXOLO(4,5-G)ISOQUINOLIN-5-YL)-
• (S)-6,7-Dimethoxy-3-(R)-(6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)isobenzofuran-1(3H)-one
• NSC757430
• Pharmakon1600-01500687
• Hydrastine, United States Pharmacopeia (USP) Reference Standard
• UNII-8890V3217X
• 6,7-dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-, (3S)-
• CHEMBL1256919
• CAS-118-08-1
• (+/-)-
• (1R,9S)-b-Hydrastine(-)-b-Hydrastine
• A-Hydrastine
• CHEBI:69919
• (1R,9S)-b-Hydrastine
• SBI-0206699.P002
• (+/-)-beta-Hydrastine
• NCGC00017326-02
• NSC-646664
• CHEMBL462731
• NCGC00142421-01
• alpha-Hydrastine
• 6,7-Dimethoxy-3-(6-methyl-5,6,7,8-tetrahydro-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)-3H-isobenzofuran-1-one
• SMR000518978
• (-)-alpha-hydrastine
• MLSMR
• MLS001210424
• JZUTXVTYJDCMDU-MOPGFXCFSA-N
• (3S)-rel-6,7-Dimethoxy-3-[(5R)-5,6,7,8-tetrahydro-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-yl]-1(3H)-isobenzofuranone; (+/-)-Hydrastine;

• MDL： MFCD00152561
• InChIKey： JZUTXVTYJDCMDU-MOPGFXCFSA-N
• Inchi： InChI=1S/C21H21NO6/c1-22-7-6-11-8-15-16(27-10-26-15)9-13(11)18(22)19-12-4-5-14(24-2)20(25-3)17(12)21(23)28-19/h4-5,8-9,18-19H,6-7,10H2,1-3H3/t18-,19+/m1/s1
• SMILES： O=C1O[C@H]([C@@H]2N(C)CCC3=C2C=C(OCO4)C4=C3)C5=C1C(OC)=C(OC)C=C5

Computed Properties

• Exact Mass: 383.13700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 383.137
• Heavy Atom Count: 28
• Complexity: 601
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 66.5A^2
• Molecular Weight: 383.4

Experimental Properties

• LogP: 2.81110
• PSA: 66.46000
• Refractive Index: 1.5614 (estimate)
• Boiling Point: 510.32°C (rough estimate)
• Melting Point: 132 ºC
• Vapor Pressure: 0.0±1.5 mmHg at 25°C
• Flash Point: 285.7°C
• Solubility: Almost insoluble (0.025 g/l) (25 º C),
• Color/Form: No data available
• pka: 7.8(at 25℃)
• Specific Rotation: D20 -50° (c = 0.3 in abs alc)
• Density: 1.339±0.06 g/cm3 (20 ºC 760 Torr),